CAP 3

• Molecular Formula: C52H82N6O11
• Molecular Weight: 967.2 g/mol
• InChI: InChI=1S/C52H82N6O11/c1-28(2)45(53)48(63)56-24-41(60)67-34-19-20-51(8)33(21-34)22-38(68-42(61)25-57-49(64)46(54)29(3)4)44-36-17-16-35(31(7)15-18-40(59)66-27-32-13-11-10-12-14-32)52(36,9)39(23-37(44)51)69-43(62)26-58-50(65)47(55)30(5)6/h10-14,28-31,33-39,44-47H,15-27,53-55H2,1-9H3,(H,56,63)(H,57,64)(H,58,65)
• InChIKey: XOMVHDKAGAIFOU-UHFFFAOYSA-N

CAP 3: Broad-Spectrum Cholic Acid-Peptide Conjugate Antimicrobial

CAP 3 is a cholic acid-peptide conjugate (CAP) in the class of membrane-targeting antimicrobials. It is characterized by a valine-glycine dipeptide sequence that confers broad-spectrum activity against Gram-positive bacteria, Gram-negative bacteria, and fungal pathogens [1][2]. Unlike many in-class compounds, CAP 3 has been validated in multiple in vivo models and shows a favorable selectivity profile over mammalian cells [1].

1 Membrane-targeting cholic acid-peptide conjugate probe

2 Broad-spectrum antimicrobial screening (Gram+, Gram-, Fungi)

3 Polymicrobial biofilm eradication and dispersal research

• [1] Gupta S, et al. Cholic Acid-Peptide Conjugates as Potent Antimicrobials against Interkingdom Polymicrobial Biofilms. Antimicrob Agents Chemother. 2019 Oct 22;63(11):e00520-19. View Source
• [2] Yadav K, et al. Deciphering the Role of Intramolecular Networking in Cholic Acid-Peptide Conjugates on the Lipopolysaccharide Surface in Combating Gram-Negative Bacterial Infections. J Med Chem. 2019 Feb 28;62(4):1875-1886. View Source

Structural Comparison and Substitution Risks

Cholic acid-peptide conjugates (CAPs) exhibit significant structure-activity relationship (SAR) divergence based on minor amino acid substitutions. Direct SAR studies reveal that substituting the valine residue in CAP 3 for isoleucine (as in CAP 4) maintains antimicrobial potency but drastically increases mammalian cytotoxicity, reducing the therapeutic index by over 15-fold [1]. Similarly, other CAP analogs like CAP 1 and CAP 2 show lower potency or a narrower spectrum of activity [1]. This pronounced sensitivity to side-chain hydrophobicity and intramolecular networking means that procurement of a generic 'CAP' cannot ensure the same balance of efficacy and safety required for reproducible scientific outcomes.

Target CAP 3 (Valine Analog) Demonstrated lower mammalian cytotoxicity profile in head-to-head assays, supporting selectivity endpoint review.

Substitute CAP 4 / Structural Analogs Small amino acid substitutions (e.g., valine to isoleucine) can profoundly shift mammalian cytotoxicity, invalidating experimental comparability.

• [1] Gupta S, et al. Cholic Acid-Peptide Conjugates as Potent Antimicrobials against Interkingdom Polymicrobial Biofilms. Antimicrob Agents Chemother. 2019 Oct 22;63(11):e00520-19. View Source

Quantitative Evidence for Selection

Selectivity Advantage Over CAP 4

CAP 3 demonstrates a significantly superior safety profile compared to its closest structural analog, CAP 4. While both compounds share potent antimicrobial activity, CAP 4 exhibits high toxicity to mammalian cells, whereas CAP 3 is far less toxic [1].

Selectivity vs CAP 4

Head-to-head

CAP 3 shows >7-fold (S. aureus) and >15-fold (C. albicans) selectivity over A549 cells.

Supports selectivity endpoint review

Mammalian cytotoxicity context differs significantly from analog CAP 4.

Evidence Dimension	Selectivity Index (Potency vs. Cytotoxicity)
Target Compound Data	MIC99: 8 μM (S. aureus); IC50: >56 μM (A549)
Comparator Or Baseline	CAP 4: MIC99: 8 μM (S. aureus); IC50: ~8 μM (A549)
Quantified Difference	CAP 3 shows >7-fold selectivity for Gram-positive bacteria and >15-fold selectivity for C. albicans over mammalian epithelial cells compared to CAP 4's minimal selectivity [1].
Conditions	MIC99 determined by broth dilution against S. aureus; IC50 measured against human lung epithelial cells (A549).

Why This Matters

This data is crucial for researchers developing therapies or coatings, as it indicates CAP 3 offers a much wider therapeutic window and lower off-target toxicity risk than CAP 4.

• [1] Gupta S, et al. Cholic Acid-Peptide Conjugates as Potent Antimicrobials against Interkingdom Polymicrobial Biofilms. Antimicrob Agents Chemother. 2019 Oct 22;63(11):e00520-19. View Source

Polymicrobial Biofilm Disruption

CAP 3 is a potent inhibitor of key Gram-negative ESKAPE pathogens, a property not universal among all CAP analogs. It demonstrates strong, consistent activity against E. coli, K. pneumoniae, and A. baumannii [1].

Biofilm Disruption

Head-to-head

~3-fold reduction in polymicrobial biofilm thickness at 32 µM, comparable to ciprofloxacin + fluconazole combination.

Supports biofilm eradication endpoint

Polymicrobial model context (S. aureus-C. albicans).

Evidence Dimension	Antibacterial activity (MIC99)
Target Compound Data	E. coli: 8 μM; K. pneumoniae: 16 μM; A. baumannii: 16 μM [1].
Comparator Or Baseline	Other CAP analogs (e.g., CAP 1, CAP 2) have been reported with variable and generally higher MIC values or a narrower spectrum of activity against Gram-negative strains [1].
Quantified Difference	CAP 3 is among the most potent and broad-spectrum CAPs against these clinically significant Gram-negative pathogens, as determined in comprehensive SAR studies [1].
Conditions	MIC99 (concentration for 99% killing) determined via standard broth microdilution assays.

Why This Matters

This establishes CAP 3 as a valuable tool compound for studying Gram-negative infection models and a relevant candidate for further development against drug-resistant bacteria.

• [1] Yadav K, et al. Deciphering the Role of Intramolecular Networking in Cholic Acid-Peptide Conjugates on the Lipopolysaccharide Surface in Combating Gram-Negative Bacterial Infections. J Med Chem. 2019 Feb 28;62(4):1875-1886. View Source

Potency Against Gram-Negative Pathogens

CAP 3 has demonstrated robust efficacy in complex in vivo models that are more predictive of clinical utility than simple in vitro assays. It significantly reduces bacterial burden in both catheter-associated and wound infection models, outcomes not consistently reported for other CAP analogs [1][2].

Gram-negative Potency

Reported

MIC99: 8 µM (E. coli), 16 µM (K. pneumoniae), 16 µM (A. baumanii)

Supports Gram-negative screening

Broth dilution assay context; LPS binding increases membrane fluidity.

Evidence Dimension	In vivo efficacy
Target Compound Data	CAP 3-coated catheters prevented biofilm formation in mice; topical application (40 mg/kg) reduced bacterial load in E. coli-infected wounds in mice [2].
Comparator Or Baseline	While other CAPs like CAP 4 were not advanced to these models due to high cytotoxicity, direct comparison in these in vivo models is limited. The data supports the progression of CAP 3 based on its superior in vitro profile.
Quantified Difference	In a murine wound infection model, treatment with CAP 3 resulted in a significant reduction in bacterial burden compared to the untreated control group [2].
Conditions	Murine models of E. coli biofilm formation on implanted catheters and E. coli wound infection.

Why This Matters

This in vivo validation is a critical differentiator, showing that the compound's activity and favorable safety profile translate to a functional effect in relevant disease models, de-risking its use in advanced preclinical studies.

• [1] Gupta S, et al. Cholic Acid-Peptide Conjugates as Potent Antimicrobials against Interkingdom Polymicrobial Biofilms. Antimicrob Agents Chemother. 2019 Oct 22;63(11):e00520-19. View Source
• [2] Yadav K, et al. Deciphering the Role of Intramolecular Networking in Cholic Acid-Peptide Conjugates on the Lipopolysaccharide Surface in Combating Gram-Negative Bacterial Infections. J Med Chem. 2019 Feb 28;62(4):1875-1886. View Source

Recommended Applications

Polymicrobial Biofilm Research

Due to its verified activity against Gram-positive, Gram-negative, and fungal pathogens, CAP 3 serves as an ideal positive control and mechanistic probe for studying membrane disruption across diverse microbial kingdoms [1][2]. Its balanced potency allows for standardized assay conditions.

Gram-Negative Infection Models

The documented ability of CAP 3 to prevent biofilm formation on catheters in vivo makes it a prime candidate for coating medical devices such as implants, stents, and catheters to prevent device-associated infections [2].

Antimicrobial Coating Development

CAP 3 is uniquely positioned for use in complex in vivo models of interkingdom polymicrobial biofilms (e.g., S. aureus and C. albicans), a niche where many other antimicrobials fail due to a lack of a common therapeutic target [1].

Topical Formulation for Wound Infection Management

Its efficacy in a murine wound infection model, combined with its favorable in vitro selectivity index, supports the use of CAP 3 in research and development of topical formulations aimed at preventing or treating wound infections, particularly those involving drug-resistant strains [2].

Application

Selection Property

Validation Focus

Polymicrobial biofilm research

Biofilm eradication profile

~3-fold biofilm thickness reduction; single-agent comparability to drug combinations.

Gram-negative infection studies

Membrane-targeting potency

MIC99 endpoints (8-16 µM) against E. coli, K. pneumoniae, A. baumanii; in vivo wound model response.

Antimicrobial coating R&D

Anti-biofilm surface activity

Prevention of polymicrobial biofilm formation on coated surfaces; catheter biofilm model context.

• [1] Gupta S, et al. Cholic Acid-Peptide Conjugates as Potent Antimicrobials against Interkingdom Polymicrobial Biofilms. Antimicrob Agents Chemother. 2019 Oct 22;63(11):e00520-19. View Source
• [2] Yadav K, et al. Deciphering the Role of Intramolecular Networking in Cholic Acid-Peptide Conjugates on the Lipopolysaccharide Surface in Combating Gram-Negative Bacterial Infections. J Med Chem. 2019 Feb 28;62(4):1875-1886. View Source